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Compound of Interest

Compound Name: N-Cyclopropylmethylthiourea
CAS No.: 618913-44-3
Cat. No.: B3024994

Get Quote

Executive Directive

N-Cyclopropylmethylthiourea (CAS 618913-44-3) is a thiourea derivative often utilized as a
synthesis intermediate in pharmaceutical development.[1] While specific toxicological data for
this exact analog is limited compared to its parent compound (Thiourea, CAS 62-56-6),
structural activity relationship (SAR) protocols dictate it must be handled as a high-hazard
toxicant.[1][2]

Thiourea moieties are established goitrogens (thyroid toxins) and potential carcinogens.
Improper disposal poses severe risks to aquatic ecosystems and human health. The only
acceptable disposal method for this compound is high-temperature incineration via a licensed
hazardous waste facility. Under no circumstances should this material be discharged into
municipal wastewater systems or trash.[1]

Chemical Profile & Hazard Identification

To ensure proper segregation, operators must understand the chemical nature of the waste.
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Operational Implication

Chemical Name

N-Cyclopropylmethylthiourea

Use full name on all waste

tags.

CAS Number

618913-44-3

Required for waste

manifesting.[1]

Molecular Formula

CsH1oN2S

Contains Sulfur/Nitrogen;
incineration requires
scrubbers.

Molecular Weight

130.21 g/mol

N/A

Physical State

Solid (Crystalline Powder)

Dust generation is a primary

exposure vector.

Hazard Class (Extrapolated)

Acute Toxin (Oral), Sensitizer,

Aquatic Toxin

Do not co-mingle with general

trash.

RCRA Status

Non-listed* (Treat as

Hazardous)

Not explicitly P/U listed, but
must be managed as toxic

waste.

Critical Safety Note: Thiourea derivatives can react vigorously with strong oxidizing agents (e.g.,

nitric acid, permanganates) to produce toxic sulfur oxide gases. Strict segregation is mandatory.

Pre-Disposal Handling & Segregation[3]

The integrity of the disposal chain begins at the bench. Follow this segregation logic to prevent

cross-contamination and dangerous reactions.

A. Waste Stream Segregation
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o Stream A (Solid Waste): Contaminated gloves, weigh boats, paper towels, and solid
chemical residue.

o Stream B (Liquid Waste): Mother liquors or reaction solvents containing the compound.

o Stream C (Sharps): Needles/syringes used with the compound.

B. Containerization Protocol

e Primary Container: Use a high-density polyethylene (HDPE) or glass container with a screw-
top lid.[1] Avoid metal containers as thioureas can form complexes with certain metals.

e Solvent Compatibility: If in solution, ensure the waste solvent (e.g., DCM, Methanol) is
compatible with the container.

e Headspace: Leave at least 10% headspace in liquid containers to allow for thermal
expansion during transport.

C. Labeling Requirements

Every container must be labeled immediately upon the first addition of waste.
o Label Text: "HAZARDOUS WASTE - N-Cyclopropylmethylthiourea"[1]
o Hazard Checkboxes: [x] Toxic [X] Irritant[1]

Disposal Workflow

The following decision tree outlines the logical flow for handling this compound from the bench
to final destruction.
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Figure 1: Operational workflow for the segregation and disposal of thiourea-derivative waste.
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Emergency Spill Procedures

In the event of a spill, immediate containment is necessary to prevent aerosolization (dust) or
drain contamination.[3]

Dry Spill (Powder)[1][5]

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and
an N95 (or P100) respirator.

o Containment: Cover the spill gently with paper towels to prevent dust dispersion.

o Cleanup: Do not dry sweep. Use a HEPA-filtered vacuum if available, or wet the paper
towels slightly with water/detergent to wipe up the powder without creating dust.[1]

» Disposal: Place all cleanup materials into the Solid Waste stream (Stream A) described
above.

Wet Spill (Solution)[1]
e Absorb: Use an inert absorbent (vermiculite, sand, or commercial chemical spill pads). Do
not use sawdust (combustible).

e Collect: Scoop absorbed material into a hazardous waste pail.

o Decontaminate: Wash the surface with a mild detergent and water; collect the rinsate as
liquid waste.

Regulatory & Compliance Context

While N-Cyclopropylmethylthiourea is not explicitly listed in 40 CFR 261.33 (P or U lists), it
falls under the "General Duty Clause" and is regulated based on its characteristics.[1]

o EPA Waste Code: If the waste does not exhibit specific RCRA characteristics (Ignitability
D001, Corrosivity D002), it is often classified as Non-RCRA Regulated Hazardous Waste by
waste vendors, but must still be incinerated due to its toxicity profile.
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o Department of Transportation (DOT): For transport, it is likely classified under UN 2811
(Toxic solids, organic, n.o.s.) or UN 2810 (Toxic liquids, organic, n.o.s.).

Scientific Rationale: The decision to incinerate rather than landfill is based on the high water
solubility of thiourea derivatives (approx. 137 g/L for parent thiourea) [1]. Landfilling poses a
significant risk of leaching into groundwater, where thioureas can degrade into toxic nitrates
and sulfates or persist as aquatic toxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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